Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate

• IUPAC Name: ethyl N-[(6-bromopyrimidin-4-yl)amino]carbamate
• InChI: InChI=1S/C7H9BrN4O2/c1-2-14-7(13)12-11-6-3-5(8)9-4-10-6/h3-4H,2H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key: XAVLVZNNUPWUCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNC1=CC(=NC=N1)Br
• Molecular Formula: C7H9BrN4O2
• Molecular Weight: 261.08 g/mol

Description

Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate is a chemical compound with the IUPAC name ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate. It has a molecular weight of 261.08. The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder.

Synthesis Analysis

The synthesis of Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate or similar compounds often involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles. Cyanoacetic acid hydrazide, for example, is a versatile and convenient intermediate for the synthesis of a wide variety of heterocyclic compounds.

Molecular Structure Analysis

The InChI code for Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate is 1S/C7H9BrN4O2/c1-2-14-7(13)12-11-6-3-5(8)9-4-10-6/h3-4H,2H2,1H3,(H,12,13)(H,9,10,11).

Chemical Reactions Analysis

The compound can act as an ambident nucleophile, that is, as both an N- and C-nucleophile. Upon treatment with various reactants, attack can take place at five possible sites.

Physical And Chemical Properties Analysis

The compound is a white solid with a melting point of 96–98°C. It is typically stored at 4 degrees Celsius and is usually in the form of a powder.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate” (also known as “N’-(6-bromopyrimidin-4-yl)ethoxycarbohydrazide”):

Pharmaceutical Development

Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be used in the development of drugs targeting specific enzymes and receptors. .

Agricultural Chemistry

In agricultural chemistry, this compound can be employed in the synthesis of novel agrochemicals, such as herbicides and fungicides. .

Material Science

Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate: is also significant in material science for the development of advanced materials. It can be used as a building block in the synthesis of polymers with specific properties, such as enhanced thermal stability and resistance to degradation. .

Biochemical Research

In biochemical research, this compound serves as a probe for studying enzyme mechanisms and interactions. Its ability to form stable complexes with metal ions makes it useful in investigating the catalytic activities of metalloenzymes. .

Medicinal Chemistry

In medicinal chemistry, N’-(6-bromopyrimidin-4-yl)ethoxycarbohydrazide is used in the design and synthesis of new therapeutic agents. Its structural features allow for the modification of pharmacokinetic and pharmacodynamic properties of drugs, enhancing their efficacy and reducing side effects. .

Environmental Science

This compound can be applied in environmental science for the development of sensors and detection systems. Its sensitivity to various environmental pollutants makes it suitable for creating devices that monitor air and water quality. .

Synthetic Organic Chemistry

In synthetic organic chemistry, Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate is a versatile reagent used in various chemical reactions. It can participate in coupling reactions, cyclizations, and other transformations, facilitating the synthesis of complex organic molecules. .

Drug Discovery

Finally, this compound plays a crucial role in drug discovery. Its ability to interact with biological targets makes it a key component in high-throughput screening assays. Researchers can use it to identify potential drug candidates by observing its effects on different biological systems. .

Sigma-Aldrich

Mechanism of Action

While the exact mechanism of action for Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate is not specified, similar compounds have shown promising neuroprotective and anti-inflammatory properties. These compounds have been observed to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

The study of Ethyl 2-(6-bromopyrimidin-4-yl)hydrazine-1-carboxylate and similar compounds is ongoing, particularly in the field of neuroprotection and anti-neuroinflammatory agents. These compounds have shown promising results in inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. Thus, these compounds could potentially be developed as neuroprotective and anti-neuroinflammatory agents.